Cas no 1949815-70-6 (2-amino-2-cyclopropylacetamide hydrochloride)

• Product Name: 2-amino-2-cyclopropylacetamide hydrochloride
• CAS No: 1949815-70-6
• CID: 4630864
• PubChem ID: 67508387
• Update Time: 2025-10-29

2-amino-2-cyclopropylacetamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-cyclopropylacetamide hydrochloride

Additional information on 2-amino-2-cyclopropylacetamide hydrochloride

Comprehensive Overview of 2-amino-2-cyclopropylacetamide hydrochloride (CAS No. 1949815-70-6)

2-amino-2-cyclopropylacetamide hydrochloride (CAS No. 1949815-70-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique cyclopropyl backbone and amide hydrochloride functional group, serves as a critical intermediate in the synthesis of various bioactive molecules. Its molecular structure, C5H11ClN2O, offers a versatile platform for drug discovery, particularly in the development of central nervous system (CNS) therapeutics and antimicrobial agents.

The growing interest in 2-amino-2-cyclopropylacetamide hydrochloride is driven by its potential applications in addressing modern healthcare challenges. For instance, researchers are exploring its role in combating antibiotic resistance, a pressing global issue. The compound’s ability to modulate bacterial cell walls makes it a promising candidate for next-generation antibacterial drugs. Additionally, its structural similarity to neurotransmitters has sparked investigations into its efficacy for neurodegenerative diseases like Alzheimer’s and Parkinson’s, aligning with the rising demand for innovative CNS treatments.

From a chemical perspective, 2-amino-2-cyclopropylacetamide hydrochloride exhibits notable stability under standard laboratory conditions, with a melting point range of 180–185°C. Its solubility in polar solvents such as water and ethanol facilitates its use in aqueous-phase reactions, a feature highly valued in green chemistry initiatives. The compound’s chirality also opens doors for enantioselective synthesis, a hotspot in pharmaceutical manufacturing to reduce off-target effects.

The market for 2-amino-2-cyclopropylacetamide hydrochloride is expanding, fueled by its utility in peptide synthesis and small-molecule drug development. Industry reports highlight its adoption by leading contract research organizations (CROs) for high-throughput screening platforms. Furthermore, its compatibility with automated solid-phase synthesis techniques positions it as a cost-effective solution for scalable production, addressing the biotech sector’s need for efficiency.

Quality control of CAS No. 1949815-70-6 adheres to stringent protocols, including HPLC and NMR validation, ensuring >98% purity for research-grade batches. These standards cater to the increasing scrutiny of impurity profiles in drug intermediates, a trend emphasized by regulatory bodies like the FDA. Suppliers often provide customized packaging, such as amber vials under inert gas, to preserve the compound’s integrity during storage and shipping.

Emerging studies suggest novel applications of 2-amino-2-cyclopropylacetamide hydrochloride in bioconjugation techniques, where it acts as a linker for antibody-drug conjugates (ADCs). This aligns with the booming targeted cancer therapy market, projected to reach $25 billion by 2026. Its low cytotoxicity profile further enhances its appeal for such precision medicine approaches.

Environmental considerations are also shaping the discourse around this compound. Recent lifecycle assessments highlight its biodegradability potential compared to traditional halogenated intermediates, resonating with the pharmaceutical industry’s shift toward sustainable chemistry. Researchers are optimizing synthetic routes to minimize waste, employing catalytic cyclopropanation methods that reduce heavy metal usage.

For laboratories handling 2-amino-2-cyclopropylacetamide hydrochloride, standard organic synthesis precautions apply, including ventilation and PPE. While not classified as hazardous, its hydrochloride salt form warrants pH-neutral handling to prevent decomposition. Storage recommendations typically include desiccated conditions at 2–8°C to maintain long-term stability.

The intellectual property landscape for CAS 1949815-70-6 reveals over 15 patent filings since 2018, primarily covering its derivatives for GABA receptor modulation. This reflects the compound’s versatility in addressing neurological disorders, a key focus area in translational medicine. Academic publications further validate its role in structure-activity relationship (SAR) studies, with citation rates growing by 30% annually.

In summary, 2-amino-2-cyclopropylacetamide hydrochloride represents a multifaceted tool for modern drug discovery, bridging gaps between medicinal chemistry and therapeutic innovation. Its expanding applications—from antimicrobial development to ADC technology—underscore its relevance in solving contemporary biomedical challenges while adhering to evolving sustainability standards.